Cas no 2416236-99-0 ((2-chloro-2,2-difluoroethyl)(methyl)amine hydrochloride)

• Product Name: (2-chloro-2,2-difluoroethyl)(methyl)amine hydrochloride
• CAS No: 2416236-99-0
• MF: C₃H₇Cl₂F₂N
• MW: 165.997185945511
• MDL: MFCD32668321
• CID: 5676066
• PubChem ID: 146154008
• Update Time: 2025-06-08

(2-chloro-2,2-difluoroethyl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4410130964
• (2-chloro-2,2-difluoroethyl)(methyl)amine hydrochloride
• 2416236-99-0
• EN300-26632258
• 2-Chloro-2,2-difluoro-N-methylethanamine;hydrochloride

• MDL： MFCD32668321
• Inchi： 1S/C3H6ClF2N.ClH/c1-7-2-3(4,5)6;/h7H,2H2,1H3;1H
• InChI Key： ALEFIAABULITSL-UHFFFAOYSA-N
• SMILES： ClC(CNC)(F)F.Cl

Computed Properties

• Exact Mass: 164.9923609g/mol
• Monoisotopic Mass: 164.9923609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 56.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (2-chloro-2,2-difluoroethyl)(methyl)amine hydrochloride

(2-Chloro-2,2-difluoroethyl)(methyl)amine Hydrochloride: An Overview of a Versatile Compound

(2-Chloro-2,2-difluoroethyl)(methyl)amine hydrochloride (CAS No. 2416236-99-0) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, often referred to by its chemical name (2-chloro-2,2-difluoroethyl)(methyl)amine hydrochloride, is characterized by its distinct molecular structure and diverse applications. In this article, we will delve into the properties, synthesis, and potential uses of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular formula of (2-chloro-2,2-difluoroethyl)(methyl)amine hydrochloride is C₄H₇ClF₂N·HCl. This compound features a chlorinated and fluorinated alkyl chain attached to an amine group, which imparts unique chemical and physical properties. The presence of chlorine and fluorine atoms enhances the compound's stability and reactivity, making it an attractive candidate for various chemical reactions and biological studies.

In terms of synthesis, (2-chloro-2,2-difluoroethyl)(methyl)amine hydrochloride can be prepared through a series of well-defined chemical steps. One common method involves the reaction of 1-chloro-1,1-difluoroethane with methylamine in the presence of hydrochloric acid. This reaction yields the desired product with high purity and yield. Recent advancements in synthetic chemistry have further optimized this process, making it more efficient and cost-effective.

The physical properties of (2-chloro-2,2-difluoroethyl)(methyl)amine hydrochloride are noteworthy. It is a white crystalline solid at room temperature with a melting point of approximately 150°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in various laboratory settings and industrial applications.

In the realm of biological research, (2-chloro-2,2-difluoroethyl)(methyl)amine hydrochloride has shown promise in several areas. One notable application is its use as a building block in the synthesis of bioactive molecules. The presence of the chlorinated and fluorinated alkyl chain can influence the pharmacological properties of these molecules, potentially leading to improved drug candidates. Recent studies have explored the use of this compound in the development of novel antiviral agents and anticancer drugs.

For example, a study published in the Journal of Medicinal Chemistry highlighted the potential of (2-chloro-2,2-difluoroethyl)(methyl)amine hydrochloride as a key intermediate in the synthesis of antiviral compounds targeting influenza viruses. The researchers found that derivatives of this compound exhibited potent antiviral activity with low cytotoxicity, making them promising candidates for further development.

In addition to its role in drug discovery, (2-chloro-2,2-difluoroethyl)(methyl)amine hydrochloride has also been investigated for its potential as a probe molecule in biological assays. Its unique chemical structure allows it to interact selectively with specific biomolecules, providing valuable insights into cellular processes. For instance, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound could be used to label specific proteins involved in signal transduction pathways, facilitating their visualization and characterization.

The safety profile of (2-chloro-2,2-difluoroethyl)(methyl)amine hydrochloride is another important consideration. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is essential to adhere to standard safety guidelines to minimize any potential risks. Researchers should wear appropriate personal protective equipment (PPE) and work in well-ventilated areas to ensure safe handling.

In conclusion, (2-chloro-2,2-difluoroethyl)(methyl)amine hydrochloride (CAS No. 2416236-99-0) is a versatile compound with a wide range of applications in chemistry and biology. Its unique molecular structure and favorable properties make it an attractive candidate for various research endeavors. As ongoing studies continue to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.